Benzyl 5-acetoxymethyl-4-ethyl-3-methyl-2-pyrrolecarboxylate
Description
Benzyl 5-acetoxymethyl-4-ethyl-3-methyl-2-pyrrolecarboxylate is a chemical compound with the linear formula C18H21NO4 . It has a molecular weight of 315.372 . This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of Benzyl 5-acetoxymethyl-4-ethyl-3-methyl-2-pyrrolecarboxylate is represented by the formula C18H21NO4 . The exact mass of the compound is 315.147058 g/mol .Safety and Hazards
Sigma-Aldrich sells this product as-is and makes no representation or warranty whatsoever with respect to this product . Therefore, the buyer assumes responsibility to confirm product identity and/or purity . For safety and hazard information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer .
properties
CAS RN |
3750-36-5 |
|---|---|
Molecular Formula |
C18H21NO4 |
Molecular Weight |
315.4 g/mol |
IUPAC Name |
benzyl 5-(acetyloxymethyl)-4-ethyl-3-methyl-1H-pyrrole-2-carboxylate |
InChI |
InChI=1S/C18H21NO4/c1-4-15-12(2)17(19-16(15)11-22-13(3)20)18(21)23-10-14-8-6-5-7-9-14/h5-9,19H,4,10-11H2,1-3H3 |
InChI Key |
HIYOQIJVBORQDB-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=C(NC(=C1C)C(=O)OCC2=CC=CC=C2)COC(=O)C |
Origin of Product |
United States |
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